Cas no 434941-56-7 (4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine)

• Product Name: 4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine
• CAS No: 434941-56-7
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• CID: 1029369
• PubChem ID: 21905993
• Update Time: 2025-04-20

4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-2-(methylsulfonyl)pyrimidine
• 4-(4-chlorophenyl)-2-methylsulfonylpyrimidine
• 4-(4-CHLOROPHENYL)-2-METHANESULFONYLPYRIMIDINE
• DTXSID30619846
• 434941-56-7
• AKOS022171799
• ADGRYYARNGJCIR-UHFFFAOYSA-N
• 4-(4-Chlorophenyl)-2-(methanesulfonyl)pyrimidine
• N10685
• DA-22549
• SCHEMBL4071288
• A848243

• MDL： MFCD19105126
• Inchi： 1S/C11H9ClN2O2S/c1-17(15,16)11-13-7-6-10(14-11)8-2-4-9(12)5-3-8/h2-7H,1H3
• InChI Key： ADGRYYARNGJCIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(N=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 268.0073264g/mol
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų